N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide

• IUPAC Name: N-(2-methoxydibenzofuran-3-yl)-2-methylbenzamide
• InChI: InChI=1S/C21H17NO3/c1-13-7-3-4-8-14(13)21(23)22-17-12-19-16(11-20(17)24-2)15-9-5-6-10-18(15)25-19/h3-12H,1-2H3,(H,22,23)
• InChI Key: MXLIFYUNEGWCEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC
• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide, also known as DBM, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DBM belongs to the class of compounds known as dibenzofurans, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide is not fully understood. However, it is believed to exert its anticancer effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in cell growth and proliferation. This compound has also been shown to induce apoptosis in cancer cells. Additionally, this compound has been shown to possess anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide in lab experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animal studies, which makes it a promising candidate for further testing. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions that could be pursued in the study of N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide. One potential area of research is the development of more efficient synthesis methods for this compound. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by this compound. Additionally, further studies are needed to determine the optimal dosing and administration of this compound in order to maximize its therapeutic potential. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction, the Heck reaction, and the Buchwald-Hartwig amination reaction. The most commonly used method for synthesizing this compound is the Suzuki-Miyaura coupling reaction, which involves the reaction of 2-methylbenzoic acid with 2-methoxydibenzo[b,d]furan-3-boronic acid in the presence of a palladium catalyst.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-methylbenzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to possess anticancer properties by inhibiting the growth and proliferation of cancer cells. This compound has also been shown to possess anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.